Cas no 538328-51-7 (8-(4-Sulfanylbutanamido)octanoic acid)

• Product Name: 8-(4-Sulfanylbutanamido)octanoic acid
• CAS No: 538328-51-7
• MF: C₁₂H₂₃NO₃S
• MW: 261.380922555923
• CID: 2830947
• PubChem ID: 71441822
• Update Time: 2025-04-21

8-(4-Sulfanylbutanamido)octanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(4-SULFANYLBUTANAMIDO)OCTANOIC ACID
• 538328-51-7
• DTXSID20850741
• 8-(4-Sulfanylbutanamido)octanoic acid

• Inchi： 1S/C12H23NO3S/c14-11(7-6-10-17)13-9-5-3-1-2-4-8-12(15)16/h17H,1-10H2,(H,13,14)(H,15,16)
• InChI Key： PDOLPAMDFCQGOH-UHFFFAOYSA-N
• SMILES： SCCCC(NCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 261.13986477Da
• Monoisotopic Mass: 261.13986477Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų